Cas no 272792-14-0 (Methyl (4-cyanophenoxy)acetate)

• Product Name: Methyl (4-cyanophenoxy)acetate
• CAS No: 272792-14-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD05855148
• CID: 852417
• PubChem ID: 1506457
• Update Time: 2025-09-28

Methyl (4-cyanophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-cyanophenoxy)acetate
• Methyl (4-Cyanophenoxy)acetate
• 2-(4-cyanophenoxy)Acetic acid methyl ester
• Acetic acid, (4-cyanophenoxy)-, methyl ester
• ACMC-20lyfl
• AGN-PC-00LV5F
• CTK3F5214
• methyl 2-(4-chlorophenylsulfonyl)propionate
• Propanoic acid, 2-[(4-chlorophenyl)sulfonyl]-, methyl ester
• methyl(4-cyanophenoxy)acetate
• MAVSETCJUQQWBN-UHFFFAOYSA-N
• STK735834
• TRA0079864
• SY012813
• ST4109136
• AB0058901
• Z19234337
• ALBB-024087
• CS-0102091
• methyl 2-(4-cyanophenoxy)ethanoate
• 272792-14-0
• AKOS000184950
• MFCD05855148
• T9K
• DB-067757
• AS-31760
• EN300-197315
• SCHEMBL2163526
• Methyl (4-cyanophenoxy)acetate

• MDL： MFCD05855148
• Inchi： 1S/C10H9NO3/c1-13-10(12)7-14-9-4-2-8(6-11)3-5-9/h2-5H,7H2,1H3
• InChI Key： MAVSETCJUQQWBN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives